Cas no 83631-19-0 (epipolasin A)

epipolasin A structure
Product name:epipolasin A
CAS No:83631-19-0
MF:C16H25NS
MW:263.441
CID:2073777
epipolasin A Chemical and Physical Properties
Names and Identifiers
-
- epipolasin A
- sesquiterpene isothiocyanate
- 97950-05-5
- 83631-19-0
- (1aR,3aS,7S,7aS,7bR)-Decahydro-7-isothiocyanato-1,1,3a,7-tetramethyl-1H-cyclopropa[a]naphthalene
- (-)-Epipolasin A
-
- Inchi: InChI=1S/C16H25NS/c1-14(2)11-6-9-15(3)7-5-8-16(4,17-10-18)13(15)12(11)14/h11-13H,5-9H2,1-4H3
- InChI Key: IHXNLQLOLAMIBI-UHFFFAOYSA-N
- SMILES: CC1(C)C2CCC3(C)CCCC(C)(N=C=S)C3C12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- XLogP3: 6.886
epipolasin A Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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4. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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5. Book reviews
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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7. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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